Cas no 898785-33-6 (1-(3-Chloro-4-pyridyl)-1,5-hexanedione)
898785-33-6 structure
Product Name:1-(3-Chloro-4-pyridyl)-1,5-hexanedione
CAS No:898785-33-6
MF:C11H12ClNO2
MW:225.671482086182
MDL:MFCD07783641
CID:994293
Update Time:2024-03-05
1-(3-Chloro-4-pyridyl)-1,5-hexanedione Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-CHLORO-4-PYRIDYL)-1,5-HEXANEDIONE
- 1-(3-chloropyridin-4-yl)hexane-1,5-dione
- 1-(2-chloropyridin-4-yl)hexane-1,5-dione
- 1,5-Hexanedione, 1-(2-chloro-4-pyridinyl)-
- 1-(3-Chloro-4-pyridyl)-1,5-hexanedione
-
- MDL: MFCD07783641
- Inchi: 1S/C11H12ClNO2/c1-8(14)3-2-4-10(15)9-5-6-13-11(12)7-9/h5-7H,2-4H2,1H3
- InChI Key: WNSPPOAPQDYPKR-UHFFFAOYSA-N
- SMILES: C(C1C=CN=C(Cl)C=1)(=O)CCCC(=O)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
1-(3-Chloro-4-pyridyl)-1,5-hexanedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202716-2g |
1-(2-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202716-1g |
1-(2-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202716-5g |
1-(2-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| Matrix Scientific | 107396-1g |
1-(3-Chloro-4-pyridyl)-1,5-hexanedione, 97% |
898785-33-6 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107396-2g |
1-(3-Chloro-4-pyridyl)-1,5-hexanedione, 97% |
898785-33-6 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107396-5g |
1-(3-Chloro-4-pyridyl)-1,5-hexanedione, 97% |
898785-33-6 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| TRC | C090790-250mg |
1-(3-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C090790-500mg |
1-(3-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AH89378-1g |
1-(2-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AH89378-2g |
1-(2-Chloro-4-pyridyl)-1,5-hexanedione |
898785-33-6 | 97% | 2g |
$973.00 | 2024-04-19 |
1-(3-Chloro-4-pyridyl)-1,5-hexanedione Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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